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Compound of Interest

Compound Name: 2-(Acryloyloxy)ethyl acetoacetate

Cat. No.: B8809361

Get Quote

This guide provides an in-depth exploration of Acetoacetoxyethyl Methacrylate (AAEM), a

functional monomer that offers versatile solutions for researchers, scientists, and drug

development professionals in the field of polymer chemistry. With full editorial control, this

document is structured to deliver not just technical data, but also field-proven insights into the

causality behind experimental choices, ensuring a self-validating understanding of the

protocols and applications described herein.

Chemical Identity and Nomenclature
Acetoacetoxyethyl methacrylate, commonly referred to by the abbreviation AAEM, is a specialty

methacrylic monomer. Due to its unique molecular structure, it is known by several synonyms

and trade names across various industries and suppliers.

Table 1: Synonyms and Identifiers for Acetoacetoxyethyl Methacrylate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b8809361#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8809361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
2-(2-methylprop-2-enoyloxy)ethyl 3-

oxobutanoate[1]

CAS Number 21282-97-3[2][3][4][5][6][7]

Molecular Formula C10H14O5[1][4][5][8][9]

Molecular Weight 214.22 g/mol [4][6][10]

Synonyms

2-(Acetoacetoxy)ethyl methacrylate, AAEM,

AAEMA, 2-(Methacryloyloxy)ethyl acetoacetate,

Eastman AAEM, Lonzamon AAEMA[1][7][10]

[11]

Trade Names
MONTECK™ AAEMA, Sinomer® AAEMA,

Lonzamon® AAEMA[1]

Physicochemical Properties
The performance of AAEM in various applications is a direct result of its distinct physical and

chemical properties. These properties influence its reactivity, handling, and the final

characteristics of the polymers it is incorporated into.

Table 2: Physicochemical Properties of Acetoacetoxyethyl Methacrylate
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Property Value Source(s)

Appearance
Clear, colorless to pale yellow

liquid
[3][4][8][9]

Boiling Point 98-100 °C at 0.5 mmHg [4]

Density 1.12 g/cm³ [4]

Flash Point 106°C [8][9]

Solubility
Soluble in water and organic

solvents
[5]

Vapor Pressure 0.01 mm Hg at 20°C [8][9]

Log Kow (n-octanol/water) 0.24 [8][9]

Synthesis of Acetoacetoxyethyl Methacrylate
The most common industrial synthesis of AAEM involves the reaction of 2-hydroxyethyl

methacrylate (HEMA) with diketene. This reaction is typically carried out in the presence of a

catalyst and a polymerization inhibitor to prevent the premature polymerization of the

methacrylate group.

Reaction Principle
The synthesis is a nucleophilic addition of the hydroxyl group of HEMA to one of the carbonyl

groups of diketene, leading to the formation of the acetoacetate ester.

Experimental Protocol: Laboratory Scale Synthesis
This protocol describes a representative laboratory-scale synthesis of AAEM.

Materials:

2-Hydroxyethyl methacrylate (HEMA)

Diketene

Triethylamine (catalyst)
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MEHQ (hydroquinone monomethyl ether) (polymerization inhibitor)

Toluene (solvent)

Procedure:

Reactor Setup: A reaction flask is charged with HEMA, toluene, triethylamine, and MEHQ.

The flask is equipped with a stirrer, a dropping funnel, and a condenser, and placed in an oil

bath.

Heating: The mixture is heated to a temperature between 80°C and 100°C.

Diketene Addition: Diketene is added dropwise to the reaction mixture over a period of two

hours, maintaining the reaction temperature.

Reaction Completion: After the addition is complete, the reaction is allowed to proceed for an

additional 6-8 hours at the same temperature to ensure complete conversion.

Solvent Removal: The solvent is removed under reduced pressure (e.g., 4000 Pa) at a

temperature of 30-40°C.

Purification: The crude product is then purified by vacuum distillation, collecting the fraction

at approximately 98-102°C under a pressure of 20 Pa to yield high-purity AAEM.[12]

Core Chemistry and Reaction Mechanisms
The utility of AAEM as a functional monomer stems from its two reactive sites: the

polymerizable methacrylate group and the pendant acetoacetoxy group. The acetoacetoxy

group contains an active methylene group and a ketone carbonyl group, which are available for

post-polymerization cross-linking reactions.[13]

Keto-Enamine Tautomerism
The acetoacetoxy group of AAEM exists in equilibrium between its keto and enol tautomeric

forms. The enol form can further react with amines to form a stable enamine. This chemistry is

fundamental to many of its cross-linking applications.

Cross-linking via Keto-Hydrazide Reaction
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A primary application of AAEM is in one-component (1K), self-cross-linking, ambient

temperature curable acrylic emulsions.[2][7][14] This is achieved through the reaction of the

acetoacetoxy group with a dihydrazide, such as adipic acid dihydrazide (ADH).

Polymer Chains with AAEM

Polymer Chain 1
(with AAEM)

Cross-linked Polymer Network

Forms Schiff base with
one hydrazide group

Polymer Chain 2
(with AAEM)

Forms Schiff base with
the other hydrazide group

Adipic Acid Dihydrazide (ADH)
H₂N-NH-CO-(CH₂)₄-CO-NH-NH₂

Cross-linking Agent

Click to download full resolution via product page

Caption: Keto-Hydrazide cross-linking mechanism of AAEM-functionalized polymers.

This reaction proceeds at ambient temperature as the water evaporates from the coating,

making it an energy-efficient and fast-curing system.[15] The resulting cross-linked network

provides enhanced mechanical properties, chemical resistance, and durability to the final

product.[2][15]

Applications in Advanced Formulations
The unique reactivity of AAEM makes it a valuable component in a wide range of applications,

particularly in the coatings, adhesives, and sealants industries.

Architectural and Industrial Coatings
In coatings, AAEM is used to formulate high-performance acrylic emulsions with low volatile

organic compound (VOC) content.[5][14] The incorporation of AAEM can lead to:
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Improved Adhesion: Enhanced adhesion to various substrates, including metal, wood, and

concrete.[5][14]

Enhanced Durability: Increased resistance to staining, scrubbing, abrasion, and weathering.

[2][15]

Ambient Temperature Curing: The ability to formulate one-component systems that cure at

room temperature.[14][15]

Adhesives and Sealants
In adhesive and sealant formulations, AAEM contributes to:

Excellent Bonding Strength: Improved adhesion to a variety of substrates.[4]

Flexibility and Durability: Enhanced elasticity and long-lasting performance.[4]

Experimental Workflow: Emulsion Polymerization with
AAEM
This workflow outlines the general steps for incorporating AAEM into an acrylic latex polymer

via emulsion polymerization.
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Start
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Surfactants, and Initiator

Heat Reactor to
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Prepare Monomer Emulsion:
(Acrylic Monomers, AAEM, etc.)
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Maintain Temperature for
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and other additives
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Caption: General workflow for emulsion polymerization incorporating AAEM.
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Safety and Handling
As with any reactive chemical, proper safety precautions must be observed when handling

AAEM. It is important to consult the Safety Data Sheet (SDS) for detailed information.

General Precautions: Use in a well-ventilated area and avoid contact with skin, eyes, and

clothing.[3][8][16] Wear appropriate personal protective equipment (PPE), including gloves

and safety goggles.[3][8][16]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and polymerization initiators.[3][9][11] Keep refrigerated to

preserve product quality.[3] The presence of oxygen is required for the polymerization

inhibitor to function effectively, so it should not be stored under an inert atmosphere.[2]

First Aid: In case of contact with eyes, flush immediately with plenty of water for at least 15

minutes.[3][16] For skin contact, wash with soap and water.[3][16] If inhaled, move to fresh

air.[3][16] Seek medical attention if irritation persists.

Conclusion
Acetoacetoxyethyl methacrylate is a highly versatile functional monomer that provides a

powerful tool for the development of advanced polymer formulations. Its unique dual reactivity

allows for the creation of high-performance coatings, adhesives, and other materials with

desirable properties such as ambient temperature curing, excellent adhesion, and enhanced

durability. A thorough understanding of its chemistry, reaction mechanisms, and proper

handling is essential for harnessing its full potential in research and industrial applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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